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Compound of Interest

Compound Name: Silane, dichlorodioctadecyl-

CAS No.: 67494-12-6

Cat. No.: B1587642

Get Quote

Abstract
Dichlorodioctadecylsilane (CAS 67494-12-6) is a specialized organosilicon compound

characterized by extreme steric bulk and high hydrophobicity.[1][2][3][4] Unlike the ubiquitous

octadecyltrichlorosilane (OTS) used for self-assembled monolayers (SAMs), this dialkyl-

functionalized silane features two

hydrocarbon chains bonded to a central silicon atom.[3] This guide provides a technical
analysis of its physicochemical properties, reaction mechanisms, and applications in high-
performance liquid chromatography (HPLC) stationary phase synthesis and surface
passivation.[3]

Chemical Identity and Physicochemical
Properties[5][6][7][8][9][10]
Dichlorodioctadecylsilane represents a class of "sterically hindered" silanizing agents. Its

architecture consists of a tetrahedral silicon core shielded by two massive octadecyl chains,

rendering the silicon center less accessible to nucleophilic attack compared to mono-octadecyl

variants.[3]
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Structural Specifications
IUPAC Name: Dichloro(dioctadecyl)silane[2][3]

Common Name: Distearyldichlorosilane[3]

CAS Number: 67494-12-6[1][2][3][4]

Molecular Formula:

[3]

Molecular Weight: 605.96 g/mol [1][3]

Property Data Table[4]
Property Value Technical Note

Physical State Waxy Solid / Semi-solid

Low melting point; often

handled as a melt or solution.

[3]

Melting Point ~30–40 °C (Estimate)

Dependent on purity;

commercial grades often liquid

>35°C.

Boiling Point >350 °C
Decomposes before boiling at

atmospheric pressure.[3]

Solubility Toluene, Hexane, DCM
Insoluble in water (reacts

violently).[3]

Hydrolytic Stability Low (Pre-bonding)
Rapidly hydrolyzes to release

HCl upon moisture contact.[3]

Surface Coverage
Low Density (

)

Steric bulk of two

chains limits packing density.

[3]

Structural Visualization
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The following diagram illustrates the steric environment of the silicon center. Note the "V-

shape" projection of the two

chains, which dictates its surface assembly behavior.
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Figure 1: Structural schematic of Dichlorodioctadecylsilane showing the labile chloro-groups

available for hydrolysis and the stable, bulky alkyl chains.[3]

Mechanism of Action: Surface Silanization
The utility of dichlorodioctadecylsilane lies in its ability to graft two hydrophobic chains per

attachment site. However, its reactivity is governed by steric hindrance.[5]

The "Double-Chain" Effect
Unlike trichlorosilanes, which form cross-linked 3D networks (vertical polymerization),

dichlorodioctadecylsilane is difunctional.[3] It can theoretically form:

Linear Siloxane Chains: If water is present in the solvent.[3]

Bridged Surface Bonding: Bonding to two adjacent silanol groups (bidentate).[3]

Monodentate Bonding: Bonding to one silanol, leaving one unreacted -OH or -Cl (often

requiring end-capping).[3]

Due to the massive volume of two
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chains, the molecule cannot pack tightly. This results in a "brush" layer that is less dense than
OTS monolayers but provides exceptional shielding of the underlying silica due to the
"umbrella" effect of the alkyl chains.

Reaction Pathway Diagram[4]
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Figure 2: Reaction pathway for the silanization of silica.[3] Note that anhydrous conditions favor

direct condensation, while trace water promotes pre-hydrolysis.[3]

Applications in Chromatography & Materials
Science[6][12]
HPLC Stationary Phases
In drug development, separating highly hydrophobic compounds requires tailored stationary

phases.

Steric Protection: The two

chains provide superior steric protection to the siloxane bond compared to standard C18
phases. This enhances stability at low pH (where hydrolysis of the bonded phase usually
occurs).

Selectivity: The lower carbon density (due to steric spacing) creates a different selectivity

profile, often useful for large biomolecules (proteins/peptides) that might irreversibly adsorb

to denser C18 phases.[3]
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Surface Passivation
For microfluidic devices or glass storage vials, dichlorodioctadecylsilane is used to prevent the

adsorption of polar analytes.[3] The "double-chain" motif creates a highly disordered, liquid-like

surface interface that minimizes non-specific binding.

Experimental Protocol: Synthesis of Modified Silica
Safety Warning:This reaction generates Hydrogen Chloride (HCl) gas.[3] Perform all steps in a

fume hood. Wear acid-resistant gloves and eye protection.

Reagents and Equipment
Substrate: Porous Silica Particles (e.g., 5µm, 100Å pore size) or Glass Slides.[3]

Silane: Dichlorodioctadecylsilane (>95%).[2][3][4]

Solvent: Anhydrous Toluene (dried over molecular sieves).[3]

Catalyst (Optional): Imidazole or Pyridine (acid scavenger).[3]

Apparatus: Round-bottom flask, reflux condenser, Dean-Stark trap (optional), inert gas line (

or

).

Step-by-Step Methodology
Substrate Activation:

Suspend silica in 6M HCl for 4 hours to maximize surface silanol (-OH) density.

Wash with water until neutral pH, then wash with acetone.

Dry in a vacuum oven at 120°C for 12 hours to remove physisorbed water.

Reaction Setup:

Disperse 5g of dried silica in 50mL anhydrous toluene.[3]
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Critical Step: Add 0.5 - 1.0 equivalents of base (Pyridine) if the substrate is acid-sensitive.

For pure silica, this is optional but improves yield.

Silane Addition:

Dissolve 2.5g Dichlorodioctadecylsilane in 10mL toluene.

Add dropwise to the silica suspension under stirring.

Grafting (Reflux):

Heat the mixture to reflux (110°C) for 12–24 hours.

Why Reflux? The steric bulk of the dioctadecyl groups creates a high activation energy

barrier. Thermal energy is required to force the silicon atom close enough to the surface

silanols to bond.

Work-up:

Cool to room temperature.

Filter the solid.

Wash Sequence: Toluene (2x) → Dichloromethane (2x) → Methanol (2x) → Acetone (2x).

[3] This removes unreacted silane and polymeric byproducts.

Curing:

Dry the modified silica at 80°C under vacuum for 6 hours.[6]

Protocol Visualization
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Figure 3: Operational workflow for the synthesis of dioctadecyl-modified silica phases.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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